5-Cyclopropyl-4-(2,2,2-trifluoro-ethoxy)-pyridine-2-carboxylic acid

• Molecular Formula: C11H10F3NO3
• Molecular Weight: 261.20 g/mol
• IUPAC Name: 5-cyclopropyl-4-(2,2,2-trifluoroethoxy)pyridine-2-carboxylic acid
• InChI: InChI=1S/C11H10F3NO3/c12-11(13,14)5-18-9-3-8(10(16)17)15-4-7(9)6-1-2-6/h3-4,6H,1-2,5H2,(H,16,17)
• InChI Key: XZGAFYOGRFSSHR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CN=C(C=C2OCC(F)(F)F)C(=O)O

Description

5-Cyclopropyl-4-(2,2,2-trifluoro-ethoxy)-pyridine-2-carboxylic acid is a useful research compound. Its molecular formula is C11H10F3NO3 and its molecular weight is 261.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-Chloro-5-cyclopropyl-pyridine-2-carboxylic acid (Example 48b, 680 mg, 3.44 mmol) were added 2,2,2-trifluoroethanol (CAN 75-89-8, 1.03 g, 746 μl, 10.3 mmol) and sodium hydride 60% (551 mg, 13.8 mmol) by portions. The reaction mixture was stirred at room temperature for 30 min and then stirred at 120° C. for 18 h. The reaction mixture was cooled down, diluted with ethylacetate and poured in a separatory funnel. The mixture was extracted with an aqueous 4.0M solution hydrochloric acid (6.88 ml, 27.5 mmol). The organic phase was collected. The organic phase was dried over sodium sulfate and evaporated down to dryness. The crude material was purified by flash chromatography on silica eluting with a dichloromethane/methanol gradient to yield the title compound (420 mg, 47%) as light brown solid. MS (ESI, m/z): 260.2 (M−H+)